Cas no 173382-69-9 (Benzene, 1,2-bis(3-bromo-1-propynyl)-)

Benzene, 1,2-bis(3-bromo-1-propynyl)- structure
173382-69-9 structure
Product Name:Benzene, 1,2-bis(3-bromo-1-propynyl)-
CAS No:173382-69-9
MF:C12H8Br2
MW:311.999921798706
CID:1357609
PubChem ID:10881500
Update Time:2025-04-20

Benzene, 1,2-bis(3-bromo-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-bis(3-bromo-1-propynyl)-
    • 1,2-bis(3-bromoprop-1-ynyl)benzene
    • bis(3-bromoprop-1-ynyl)benzene
    • DTXSID90446993
    • 173382-69-9
    • 1,2-Bis-(3-bromo-prop-1-ynyl)-benzene
    • Inchi: 1S/C12H8Br2/c13-9-3-7-11-5-1-2-6-12(11)8-4-10-14/h1-2,5-6H,9-10H2
    • InChI Key: BFWQMRPBPCARDC-UHFFFAOYSA-N
    • SMILES: BrCC#CC1C=CC=CC=1C#CCBr

Computed Properties

  • Exact Mass: 309.89924
  • Monoisotopic Mass: 309.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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